Cas no 503457-32-7 (1-(4-AMINOPHENYL)-3-PYRROLIDINOL)

• Product Name: 1-(4-AMINOPHENYL)-3-PYRROLIDINOL
• CAS No: 503457-32-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD11848941
• CID: 858787
• PubChem ID: 21087627
• Update Time: 2025-11-03

1-(4-AMINOPHENYL)-3-PYRROLIDINOL Chemical and Physical Properties

Names and Identifiers

• 1-(4-AMINOPHENYL)-3-PYRROLIDINOL
• 1-(4-aminophenyl)pyrrolidin-3-ol
• EN300-3058132
• DTXSID80610646
• CS-0215882
• 3-Pyrrolidinol, 1-(4-aminophenyl)-
• 503457-32-7
• C78263
• AB90830
• AKOS012214125
• SCHEMBL33623

• MDL： MFCD11848941
• Inchi： 1S/C10H14N2O/c11-8-1-3-9(4-2-8)12-6-5-10(13)7-12/h1-4,10,13H,5-7,11H2
• InChI Key： QSXNLJITQBHSMT-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=CC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 178.11100
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.5Ų

Experimental Properties

• PSA: 49.49000
• LogP: 1.48600

1-(4-AMINOPHENYL)-3-PYRROLIDINOL Security Information

• HazardClass：IRRITANT

Additional information on 1-(4-AMINOPHENYL)-3-PYRROLIDINOL

1-(4-AMINOPHENYL)-3-PYRROLIDINOL: A Comprehensive Overview

The compound with CAS No. 503457-32-7, commonly referred to as 1-(4-AMINOPHENYL)-3-PYRROLIDINOL, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrrolidinol, a five-membered cyclic secondary alcohol, with a 4-aminophenyl group attached at the 1-position. The 1-(4-AMINOPHENYL)-3-PYRROLIDINOL structure is notable for its potential applications in drug design and synthesis due to its unique combination of functional groups and structural flexibility.

Recent studies have highlighted the importance of 1-(4-AMINOPHENYL)-3-PYRROLIDINOL in the development of bioactive molecules. Its ability to act as a chiral building block has made it a valuable component in asymmetric synthesis, enabling the creation of complex molecular architectures with high enantioselectivity. Researchers have also explored its role in the synthesis of peptide mimetics, where its cyclic structure and amine functionality contribute to the formation of stable secondary structures resembling natural peptides.

The synthesis of 1-(4-AMINOPHENYL)-3-PYRROLIDINOL involves a multi-step process that typically begins with the preparation of pyrrolidinol derivatives. One common approach involves the ring-opening of pyrrolidone followed by nucleophilic substitution or reduction to introduce the hydroxyl group at the 3-position. The attachment of the 4-aminophenyl group is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and reagents used. Recent advancements in catalytic asymmetric synthesis have further streamlined this process, enhancing both yield and enantioselectivity.

One of the most promising applications of 1-(4-AMINOPHENYL)-3-PYRROLIDINOL lies in its potential as a precursor for drug discovery. Its structure resembles certain bioactive compounds found in nature, making it an ideal candidate for exploring new therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit modulatory effects on G protein-coupled receptors (GPCRs), which are critical targets for treating various diseases, including cardiovascular disorders and neurodegenerative diseases.

In addition to its role in drug discovery, 1-(4-AMINOPHENYL)-3-PYRROLIDINOL has also found applications in materials science. Its ability to form self-assembled monolayers (SAMs) has been exploited in the development of novel surface coatings with tailored properties. These coatings exhibit enhanced stability and biocompatibility, making them suitable for use in biomedical devices and sensors.

The chemical properties of 1-(4-AMINOPHENYL)-3-PYRROLIDINOL are influenced by its functional groups, which include an amine group, a hydroxyl group, and a cyclic ether structure. The amine group imparts basicity and nucleophilicity, while the hydroxyl group contributes to hydrogen bonding capabilities. These properties make the compound versatile in various chemical transformations, including condensation reactions, Michael additions, and organocatalytic processes.

From an environmental perspective, researchers have investigated the biodegradation pathways of 1-(4-AMINOPHENYL)-3-PYRROLIDINOL to assess its ecological impact. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage and hydrolysis pathways. This information is crucial for ensuring sustainable practices in its production and disposal.

In conclusion, 1-(4-AMINOPHENYL)-3-PYRROLIDINOL (CAS No. 503457-32-7) is a multifaceted compound with significant potential across diverse scientific disciplines. Its role as a chiral building block, bioactive molecule precursor, and material science component underscores its importance in modern chemical research. As advancements continue to emerge in synthetic methodologies and application development, this compound is poised to play an even greater role in shaping future innovations.